Cas no 2092595-98-5 (3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]-)

• Product Name: 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]-
• CAS No: 2092595-98-5
• MF: C₂₀H₂₂N₂O₄
• MW: 354.399685382843
• CID: 5254286
• Update Time: 2025-07-18

3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C20H22N2O4/c23-19(24)17-11-16(12-21-18(17)15-9-5-2-6-10-15)22-20(25)26-13-14-7-3-1-4-8-14/h1,3-4,7-8,11-12,15H,2,5-6,9-10,13H2,(H,22,25)(H,23,24)
• InChI Key： NJUSYKYHDCWCJH-UHFFFAOYSA-N
• SMILES： C1(C2CCCCC2)=NC=C(NC(OCC2=CC=CC=C2)=O)C=C1C(O)=O

Additional information on 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]-

Introduction to 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2092595-98-5)

3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2092595-98-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of pyridine carboxylic acid with a cyclohexyl and a phenylmethoxy carbonyl amino group attached at specific positions. The unique structural features of this molecule make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- is characterized by its pyridine ring, which is a six-membered heterocyclic aromatic ring containing one nitrogen atom. The cyclohexyl group provides additional steric bulk and hydrophobicity, while the phenylmethoxy carbonyl amino group introduces a polar and potentially reactive functional group. These structural elements collectively influence the compound's physicochemical properties and biological activity.

In recent years, there has been a growing interest in the development of pyridine derivatives for their potential therapeutic applications. Pyridine-based compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. The specific structure of 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- has been studied for its potential as a lead compound in drug discovery programs.

One of the key areas of research involving this compound is its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is associated with various diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Studies have shown that 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- can modulate the expression of pro-inflammatory cytokines and inhibit the activation of inflammatory pathways. This makes it a promising candidate for the development of anti-inflammatory drugs with improved efficacy and reduced side effects.

Beyond its anti-inflammatory properties, 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- has also been investigated for its potential as an anti-cancer agent. Cancer is characterized by uncontrolled cell growth and proliferation, and there is a continuous need for new therapeutic strategies to combat this disease. Research has indicated that this compound can induce apoptosis (programmed cell death) in cancer cells while sparing normal cells. The mechanism by which it achieves this effect involves the modulation of key signaling pathways involved in cell survival and proliferation.

The neuroprotective properties of 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- have also been explored. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by the progressive loss of neurons and are associated with significant morbidity and mortality. Studies have shown that this compound can protect neurons from oxidative stress and prevent the aggregation of toxic proteins. These findings suggest that it may have potential as a neuroprotective agent in the treatment of neurodegenerative disorders.

In addition to its biological activities, the physicochemical properties of 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- are also important considerations in drug development. The solubility, stability, and bioavailability of a compound can significantly impact its efficacy as a therapeutic agent. Research has focused on optimizing these properties through various chemical modifications and formulation strategies to enhance the compound's pharmacokinetic profile.

The synthesis of 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- involves several steps and requires careful control of reaction conditions to ensure high yield and purity. Common synthetic routes include the reaction of pyridine carboxylic acid with cyclohexane derivatives followed by the introduction of the phenylmethoxy carbonyl amino group through amide coupling reactions. Advances in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates before they can be approved for use in patients. While clinical data on 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- are still limited, preclinical studies have shown promising results. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and exhibits minimal toxicity in animal models. Further clinical trials are needed to confirm these findings and to assess its potential as a therapeutic agent in humans.

In conclusion, 3-Pyridinecarboxylic acid, 2-cyclohexyl-5-[[(phenylmethoxy)carbonyl]amino]- (CAS No. 2092595-98-5) is a promising compound with diverse biological activities that make it an attractive candidate for drug discovery programs. Its anti-inflammatory, anti-cancer, and neuroprotective properties have been extensively studied, providing a strong foundation for further research and development. As advances in medicinal chemistry continue to drive innovation in this field, it is likely that this compound will play an important role in the discovery of new therapeutic agents for various diseases.